1-(4-chlorophenyl)-N-methylpiperidin-4-amine dihydrochloride
Description
Chemical Reactions Analysis
The specific chemical reactions involving “1-(4-chlorophenyl)-N-methylpiperidin-4-amine dihydrochloride” are not detailed in the sources retrieved .Physical And Chemical Properties Analysis
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-chlorophenyl)-N-methylpiperidin-4-amine dihydrochloride involves the reaction of 4-chlorobenzaldehyde with N-methylpiperidin-4-amine followed by reduction and salt formation.", "Starting Materials": ["4-chlorobenzaldehyde", "N-methylpiperidin-4-amine", "reducing agent", "hydrochloric acid"], "Reaction": ["Step 1: 4-chlorobenzaldehyde is reacted with N-methylpiperidin-4-amine in the presence of a suitable solvent and catalyst to form 1-(4-chlorophenyl)-N-methylpiperidin-4-amine.", "Step 2: The resulting compound is then reduced using a suitable reducing agent such as sodium borohydride to form the corresponding amine.", "Step 3: The amine is then reacted with hydrochloric acid to form the dihydrochloride salt of 1-(4-chlorophenyl)-N-methylpiperidin-4-amine."] } | |
| 2694733-87-2 | |
Molecular Formula |
C12H19Cl3N2 |
Molecular Weight |
297.7 |
Purity |
95 |
Origin of Product |
United States |
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